Cas no 62366-31-8 (Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-)

Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- structure
62366-31-8 structure
Product Name:Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
CAS No:62366-31-8
MF:C12H14N2O2
MW:218.251762866974
CID:447826
PubChem ID:12325281
Update Time:2025-04-19

Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
    • (1-butylimidazol-2-yl)-(furan-2-yl)methanone
    • DTXSID50489407
    • (1-Butyl-1H-imidazol-2-yl)(furan-2-yl)methanone
    • 62366-31-8
    • Inchi: 1S/C12H14N2O2/c1-2-3-7-14-8-6-13-12(14)11(15)10-5-4-9-16-10/h4-6,8-9H,2-3,7H2,1H3
    • InChI Key: HWIFNZCRTFRYTM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C1=NC=CN1CCCC)=O

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 48.03

Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- Related Literature

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